Cas no 1049367-73-8 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• CAS No: 1049367-73-8
• MF: C₂₁H₁₇N₃O₄S
• MW: 407.442383527756
• CID: 6121573
• PubChem ID: 42270024
• Update Time: 2025-10-28

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• Imidazo[2,1-b]thiazole-3-carboxamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)-
• VU0640191-1
• 1049367-73-8
• AKOS024504616
• F5269-0080
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b]thiazole-3-carboxamide

• Inchi： 1S/C21H17N3O4S/c1-26-15-5-2-13(3-6-15)16-11-24-17(12-29-21(24)23-16)20(25)22-14-4-7-18-19(10-14)28-9-8-27-18/h2-7,10-12H,8-9H2,1H3,(H,22,25)
• InChI Key： FJKWGURPCNZTBP-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2=CC=C3OCCOC3=C2)=O)N2C=C(C3=CC=C(OC)C=C3)N=C12

Computed Properties

• Exact Mass: 407.09397721g/mol
• Monoisotopic Mass: 407.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide: An Overview of a Promising Compound (CAS No. 1049367-73-8)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS No. 1049367-73-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, including a benzodioxin ring and a methoxyphenyl substituent. These structural elements contribute to its biological activity and make it a valuable candidate for various pharmaceutical research and development efforts.

The structural complexity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide is a key factor in its pharmacological properties. The benzodioxin ring system is known for its ability to interact with various biological targets, while the methoxyphenyl group enhances the compound's lipophilicity and solubility. These properties are crucial for optimizing the compound's bioavailability and ensuring effective delivery to target tissues.

Recent studies have focused on the biological activity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide. One notable area of research is its potential as an antimicrobial agent. In vitro studies have demonstrated that this compound exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant infections.

Another area of interest is the compound's antitumor properties. Preclinical studies have shown that N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer agent.

In addition to its antimicrobial and antitumor activities, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential therapeutic option for managing inflammatory conditions.

The pharmacokinetic profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide has also been studied extensively. Research has indicated that the compound has favorable absorption properties and can be effectively distributed to target tissues. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects. Ongoing studies are aimed at enhancing the pharmacokinetic properties through structural modifications and formulation strategies.

The safety profile of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide is another critical aspect being evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses. However, long-term safety studies are essential to ensure that it can be safely administered over extended periods without adverse effects.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide (CAS No. 1049367-73-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its broad-spectrum antimicrobial activity, antitumor properties, and anti-inflammatory effects. Ongoing research aims to further optimize its pharmacological properties and evaluate its safety profile for potential clinical applications.